![molecular formula C18H20N4O2 B4620781 N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide](/img/structure/B4620781.png)
N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide
Overview
Description
N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBBT and is a benzotriazole derivative.
Scientific Research Applications
Bioactive Compound Synthesis
Synthesis and Antimicrobial Activity : The synthesis of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide derivatives has been explored for their potential in bioactive compound development. These derivatives exhibit promising antimicrobial, anticancer, and antileishmanial activities, suggesting their utility in developing new therapeutic agents. The design and structural elucidation of these compounds, along with their biological activities, provide a foundation for further pharmaceutical research (Sirajuddin et al., 2015).
Chemical Synthesis Techniques
Advanced Synthesis Techniques : Research on benzotriazole derivatives, including the synthesis of compounds for specific applications such as corrosion inhibitors and UV stabilizers, underscores the importance of these compounds in material science and industrial applications. Techniques for synthesizing and characterizing these compounds are crucial for developing new materials with enhanced properties (Zhang et al., 2011).
Photodynamic Therapy and Photophysical Properties
Photodynamic Therapy Applications : The synthesis of benzotriazole derivatives with high singlet oxygen quantum yield is notable for its potential applications in photodynamic therapy (PDT), a treatment modality for cancer. These compounds' photophysical properties, including their fluorescence and singlet oxygen generation, are key factors in their suitability as photosensitizers in PDT (Pişkin et al., 2020).
Environmental Impact and Detection
Detection in Environmental Samples : The presence of benzotriazole and its derivatives in environmental samples, such as sediments and sewage sludge, highlights the need for monitoring and assessing the environmental impact of these compounds. Analytical methods for detecting these substances in various matrices are essential for understanding their distribution and potential ecological effects (Zhang et al., 2011).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-4-5-18(23)19-15-11-17-16(10-12(15)2)20-22(21-17)13-6-8-14(24-3)9-7-13/h6-11H,4-5H2,1-3H3,(H,19,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHYKFJYKFRJZPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC2=NN(N=C2C=C1C)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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